5-chloro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}thiophene-2-sulfonamide
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Overview
Description
Synthesis Analysis
While specific synthesis methods for this compound were not found, thiophenes, a class of compounds to which it belongs, are synthesized using various strategies . For instance, ring-forming multicomponent reactions are commonly used for synthesizing thiophenes and their derivatives .Molecular Structure Analysis
The molecular structure of this compound is complex, with a thiophene ring linked to a methoxyphenyl group via an oxane bridge . The InChI code for this compound is 1S/C13H18ClNO2/c1-16-12-3-2-10 (14)8-11 (12)13 (9-15)4-6-17-7-5-13/h2-3,8H,4-7,9,15H2,1H3 .Physical and Chemical Properties Analysis
The compound has a molecular weight of 255.74 . It is stored at room temperature and is available in powder form .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with this compound are H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively .
Mechanism of Action
Target of Action
Similar compounds have been reported to have anti-inflammatory activities
Mode of Action
It’s worth noting that similar compounds have been reported to exhibit anti-inflammatory activities
Biochemical Pathways
Given the reported anti-inflammatory activities of similar compounds , it can be inferred that the compound may affect pathways related to inflammation
Result of Action
Based on the reported anti-inflammatory activities of similar compounds , it can be inferred that the compound may reduce inflammation at the molecular and cellular levels.
Biochemical Analysis
Biochemical Properties
It is known that this compound can participate in various biochemical reactions . The exact enzymes, proteins, and other biomolecules it interacts with are yet to be identified.
Molecular Mechanism
It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
5-chloro-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClNO4S2/c1-22-14-5-3-2-4-13(14)17(8-10-23-11-9-17)12-19-25(20,21)16-7-6-15(18)24-16/h2-7,19H,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHZOKOCJULTEQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2(CCOCC2)CNS(=O)(=O)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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